Cas no 36867-70-6 (7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid)

• Product name: 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
• CAS No: 36867-70-6
• MF: C₂₃H₁₉N₅O₇S₂
• MW: 541.556262254715
• CID: 921711
• PubChem ID: 169824

7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
• (3E)-7-amino-3-[[3-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]-4-oxonaphthalene-2-sulfonic acid
• (3E)-7-amino-3-(2-{3-methyl-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-((3-methyl-4-((4-sulfophenyl)azo)phenyl)azo)-
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-(2-(3-methyl-4-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-
• 7-Amino-4-hydroxy-3-((3-methyl-4-((4-sulphophenyl)azo)phenyl)azo)naphthalene-2-sulphonic acid
• EINECS 253-244-7
• NS00056651
• 36867-70-6
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]-
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-[3-methyl-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-
• 7-Amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]naphthalene-2-sulfonic acid
• VUYYBPQNFOUNSL-UHFFFAOYSA-N
• DTXSID40885419

• Inchi： InChI=1S/C23H19N5O7S2/c1-13-10-17(5-9-20(13)27-25-16-3-6-18(7-4-16)36(30,31)32)26-28-22-21(37(33,34)35)12-14-11-15(24)2-8-19(14)23(22)29/h2-12,29H,24H2,1H3,(H,30,31,32)(H,33,34,35)
• InChI Key： VUYYBPQNFOUNSL-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)N=NC2=C(C=C3C=C(C=CC3=C2O)N)S(=O)(=O)O)N=NC4=CC=C(C=C4)S(=O)(=O)O

Computed Properties

• Exact Mass: 541.07277
• Monoisotopic Mass: 541.07259031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 221Ų

Experimental Properties

• PSA: 204.43